Cas no 2034493-79-1 (2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide)

• Product Name: 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide
• CAS No: 2034493-79-1
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 6034916
• PubChem ID: 92085471
• Update Time: 2025-10-28

2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-N-[2-(pyridin-4-yl)ethyl]pyridine-4-carboxamide
• 2034493-79-1
• AKOS026690121
• 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide
• 2-(cyclopropylmethoxy)-N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
• F6475-6358

• Inchi： 1S/C17H19N3O2/c21-17(20-9-5-13-3-7-18-8-4-13)15-6-10-19-16(11-15)22-12-14-1-2-14/h3-4,6-8,10-11,14H,1-2,5,9,12H2,(H,20,21)
• InChI Key： ICHYCNOGKBTFJJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(NCCC1C=CN=CC=1)=O)CC1CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide

Chemical Compound CAS No: 2034493-79-1 - 2-(Cyclopropylmethoxy)-N-(2-(Pyridin-4-Yl)Ethyl)Isonicotinamide

The chemical compound with CAS No: 2034493-79-1, known as 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including a cyclopropylmethoxy group, a pyridine ring, and an isonicotinamide moiety. These structural elements contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and possibly catalytic hydrogenations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in drug discovery and development. Recent advancements in asymmetric synthesis and green chemistry have further enhanced the efficiency of producing this compound on a larger scale.

One of the most promising aspects of 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide lies in its potential as a lead compound for therapeutic agents. Studies have demonstrated that this molecule exhibits significant bioactivity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent.

The structural versatility of this compound allows for extensive modification to enhance its pharmacokinetic properties. Scientists have been experimenting with altering the substituents on the pyridine ring and the cyclopropyl group to improve solubility, bioavailability, and metabolic stability. These modifications are critical for translating laboratory findings into clinically viable drugs.

In addition to its therapeutic potential, 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide has also been utilized as a building block in the synthesis of more complex molecular architectures. Its ability to participate in diverse chemical reactions makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how this molecule binds to its target proteins. These studies are essential for rational drug design and improving the efficacy of this compound as a therapeutic agent.

In conclusion, CAS No: 2034493-79-1, or 2-(cyclopropylmethoxy)-N-(2-(pyridin-4-yl)ethyl)isonicotinamide, represents a cutting-edge advancement in organic chemistry with vast potential applications in medicine and beyond. As research continues to uncover new insights into its properties and mechanisms of action, this compound stands at the forefront of innovation in drug discovery.